Cas no 4100-19-0 (1,2,3-thiadiazole-5-carbohydrazide)

• Product Name: 1,2,3-thiadiazole-5-carbohydrazide
• CAS No: 4100-19-0
• MF: C₃H₄N₄OS
• MW: 144.155057907104
• CID: 926459
• PubChem ID: 77735
• Update Time: 2025-04-19

1,2,3-thiadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,2,3-thiadiazole-5-carbohydrazide
• thiadiazole-5-carbohydrazide
• DTXSID10193997
• 1,2,3-Thiadiazole-5-carboxylic acid, hydrazide
• BUH235J3GY
• SCHEMBL10991412
• EINECS 223-867-9
• DHTBORBAEQJWLZ-UHFFFAOYSA-N
• NS00030897
• AKOS000279229
• 4100-19-0

• Inchi： 1S/C3H4N4OS/c4-6-3(8)2-1-5-7-9-2/h1H,4H2,(H,6,8)
• InChI Key： DHTBORBAEQJWLZ-UHFFFAOYSA-N
• SMILES： S1C(=CN=N1)C(NN)=O

Computed Properties

• Exact Mass: 144.01072
• Monoisotopic Mass: 144.01058194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 80.9